Cas no 2168655-48-7 ({8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine)
{8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2168655-48-7
- EN300-1479056
- {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine
- {8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine
-
- Inchi: 1S/C12H22N2O/c13-9-11-12(5-8-15-11)3-6-14(7-4-12)10-1-2-10/h10-11H,1-9,13H2
- InChI Key: GGGKNDHAJMOEPG-UHFFFAOYSA-N
- SMILES: O1CCC2(C1CN)CCN(CC2)C1CC1
Computed Properties
- Exact Mass: 210.173213330g/mol
- Monoisotopic Mass: 210.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.5Ų
{8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479056-1.0g |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1479056-50mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 50mg |
$851.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-100mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 100mg |
$892.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-250mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 250mg |
$933.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-500mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 500mg |
$974.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-1000mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 1000mg |
$1014.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-2500mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 2500mg |
$1988.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-5000mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 5000mg |
$2940.0 | 2023-09-28 | ||
| Enamine | EN300-1479056-10000mg |
{8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine |
2168655-48-7 | 10000mg |
$4360.0 | 2023-09-28 |
{8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on {8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine
Comprehensive Overview of {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine (CAS No. 2168655-48-7)
The compound {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine (CAS No. 2168655-48-7) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its spirocyclic core and cyclopropyl moiety make it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the rising global prevalence of neurological conditions.
One of the key features of {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine is its rigid three-dimensional structure, which enhances binding affinity and selectivity for specific biological targets. This property aligns with the growing demand for fragment-based drug design (FBDD), a technique frequently searched by professionals in the pharmaceutical industry. The compound's azaspiro framework is also being explored for its potential in modulating G protein-coupled receptors (GPCRs), a major focus area in current drug development.
In recent years, the scientific community has shown increasing interest in small molecule modulators of neurological pathways, and {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine fits perfectly into this research trend. Its methanamine group provides a versatile handle for further chemical modifications, making it a promising candidate for structure-activity relationship (SAR) studies. This aspect is particularly relevant to researchers investigating blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.
The synthesis of {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine involves sophisticated organic chemistry techniques, including spirocyclization and cyclopropanation reactions. These methods are frequently discussed in academic circles and are popular search terms among chemistry students and professionals. The compound's oxa-aza heterocyclic system contributes to its metabolic stability, another highly sought-after property in drug candidates, as evidenced by numerous queries about drug metabolism and pharmacokinetics (DMPK) in scientific databases.
From a commercial perspective, {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine represents an important building block for pharmaceutical research. Its CAS number (2168655-48-7) serves as a unique identifier in chemical databases, frequently used by procurement specialists and researchers alike. The compound's relevance extends to high-throughput screening (HTS) campaigns, where its diverse pharmacophoric features make it valuable for identifying new lead compounds against various disease targets.
As the pharmaceutical industry continues to explore novel chemical space, compounds like {8-cyclopropyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine are gaining attention for their potential to address unmet medical needs. Its structural complexity and functional group diversity position it as an interesting subject for computer-aided drug design (CADD) studies, another area receiving substantial attention in scientific literature and online searches. The compound's balanced lipophilicity and polar surface area further enhance its drug-like properties, making it a compelling case study for medicinal chemistry optimization strategies.
2168655-48-7 ({8-cyclopropyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)